molecular formula C11H19NO2 B8416257 Cyclohexanecarboxylic acid (4-oxo-butyl)-amide

Cyclohexanecarboxylic acid (4-oxo-butyl)-amide

Cat. No. B8416257
M. Wt: 197.27 g/mol
InChI Key: SPQONHBIHUFGES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclohexanecarboxylic acid (4-oxo-butyl)-amide is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclohexanecarboxylic acid (4-oxo-butyl)-amide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclohexanecarboxylic acid (4-oxo-butyl)-amide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Cyclohexanecarboxylic acid (4-oxo-butyl)-amide

Molecular Formula

C11H19NO2

Molecular Weight

197.27 g/mol

IUPAC Name

N-(4-oxobutyl)cyclohexanecarboxamide

InChI

InChI=1S/C11H19NO2/c13-9-5-4-8-12-11(14)10-6-2-1-3-7-10/h9-10H,1-8H2,(H,12,14)

InChI Key

SPQONHBIHUFGES-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C(=O)NCCCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.09 g (4 mmol) 20A, 5 mL acetic acid, 2.5 mL 1N aqueous hydrochloric acid and 20 mL ethanol are put together and stirred for 16 hours under argon atmosphere. Ethanol is evaporated. Then the resulting residue is dispersed in dichloromethane and extracted with saturated sodium bicarbonate solution. The organic phase is dried with sodium sulfate and the solvent evaporated in vacuum. The crude product is obtained in almost quantitative yield.
Name
20A
Quantity
1.09 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
2.5 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.